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Cat. No.: B12731149 Get Quote

An In-depth Technical Guide to Magnesium
Dihydrogen Pyrophosphate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of magnesium dihydrogen
pyrophosphate, detailing its chemical structure, properties, synthesis, and relevant

experimental protocols. The information is intended to support research and development

activities in the pharmaceutical and chemical sciences.

Chemical Structure and Properties
Magnesium dihydrogen pyrophosphate, also known as acid magnesium pyrophosphate, is

an inorganic compound with the chemical formula MgH₂P₂O₇.[1][2][3] It is the acidic

magnesium salt of diphosphoric acid.[2][3] The structure consists of a magnesium cation

(Mg²⁺) ionically bonded to the dihydrogen pyrophosphate anion (H₂P₂O₇²⁻). The anion is

characterized by two phosphorus atoms linked via a bridging oxygen atom (a P-O-P bond), with

two protons (H⁺) attached to two of the terminal oxygen atoms.

Synonyms: Magnesium dihydrogen diphosphate, Acid magnesium pyrophosphate,

Monomagnesium dihydrogen pyrophosphate[3][4] CAS Number: 20768-12-1[1][2][3]
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The compound is a white, odorless, crystalline powder.[2][3] It is slightly soluble in water and

practically insoluble in ethanol.[2][3] In the presence of water, it can undergo slow hydrolysis to

form monomagnesium phosphate (Mg(H₂PO₄)₂).[2]

Quantitative Data Summary
The following table summarizes the key quantitative specifications for magnesium dihydrogen
pyrophosphate, primarily based on food-grade standards which are often used as a baseline

for reagent quality in various applications.

Property Value Reference(s)

Chemical Formula MgH₂P₂O₇ [2][3]

Formula Weight 200.25 g/mol [3]

Assay (as P₂O₅) 68.0% - 70.5% [3]

Assay (as MgO) 18.0% - 20.5% [3]

Solubility in Water Approx. 1.0 g/L [2]

Loss on Ignition ≤ 12% (800°C, 30 min) [3]

Orthophosphate Impurity ≤ 4% [3]

Fluoride Impurity ≤ 20 mg/kg [3]

Aluminum Impurity ≤ 50 mg/kg [3]

Arsenic Impurity ≤ 1 mg/kg [3]

Cadmium Impurity ≤ 1 mg/kg [3]

Lead Impurity ≤ 1 mg/kg [3]

Synthesis and Applications
Synthesis Workflow

The industrial synthesis of magnesium dihydrogen pyrophosphate involves a controlled

neutralization reaction. An aqueous dispersion of magnesium hydroxide is slowly added to
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phosphoric acid until a molar ratio of approximately 1:2 between magnesium and phosphorus

is achieved.[2][3] The reaction temperature is maintained below 60°C. Following the reaction, a

small amount of hydrogen peroxide (around 0.1%) is typically added to oxidize any impurities.

[2][3] The final product is obtained after drying and milling the resulting slurry.[2][3]

Reactants

Process ProductMagnesium Hydroxide
(Aqueous Dispersion) Controlled Neutralization

(Mg:P ≈ 1:2, T < 60°C)

Phosphoric Acid

Oxidation
(0.1% H₂O₂)

Slurry Drying & Milling Magnesium Dihydrogen
Pyrophosphate (MgH₂P₂O₇)

White Powder

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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